Cas no 404839-11-8 (4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid)

• Product Name: 4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid
• CAS No: 404839-11-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD10688649
• CID: 325994
• PubChem ID: 9898888
• Update Time: 2025-04-19

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-(2-hydroxyethyl)-
• 4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid
• FT-0669376
• 1H-Pyrrole-3-carboxylic acid, 4-(2-hydroxyethyl)-; 4-(2-Hydroxyethyl)pyrrole-3-carboxylic Acid; Potassium Clavulanate Imp. D (EP); Potassium Clavulanate Impurity D
• 404839-11-8
• EN300-315120
• DTXSID10432494
• AKOS006302238
• SCHEMBL5842251
• DA-22824
• 1H-Pyrrole-3-carboxylicacid,4-(2-hydroxyethyl)-(9CI)

• MDL： MFCD10688649
• Inchi： 1S/C7H9NO3/c9-2-1-5-3-8-4-6(5)7(10)11/h3-4,8-9H,1-2H2,(H,10,11)
• InChI Key： RQQCRHRTLOUTBV-UHFFFAOYSA-N
• SMILES： OCCC1=CNC=C1C(=O)O

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• PSA: 73.32000
• LogP: 0.24770

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids